Cas no 132766-70-2 (2H-Tetrazole-2-acetic acid, 5-(3-pyridinyl)-, methyl ester)

• Product Name: 2H-Tetrazole-2-acetic acid, 5-(3-pyridinyl)-, methyl ester
• CAS No: 132766-70-2
• MF: C₉H₉N₅O₂
• MW: 219.200060606003
• CID: 1231273
• Update Time: 2024-08-03

2H-Tetrazole-2-acetic acid, 5-(3-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-2-acetic acid, 5-(3-pyridinyl)-, methyl ester

• Inchi： 1S/C9H9N5O2/c1-16-8(15)6-14-12-9(11-13-14)7-3-2-4-10-5-7/h2-5H,6H2,1H3
• InChI Key： FMWVWNOPQFRNTD-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CN=C2)N=NN1CC(OC)=O

Computed Properties

• Exact Mass: 219.07577

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 416.7±55.0 °C(Predicted)
• PSA: 82.79
• pka: 1.41±0.12(Predicted)